N-[(4-chlorophenyl)methyl]-3-[(4-ethoxyphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-[(4-ethoxyphenyl)-methylsulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H21ClN2O4S2/c1-3-28-18-10-8-17(9-11-18)24(2)30(26,27)19-12-13-29-20(19)21(25)23-14-15-4-6-16(22)7-5-15/h4-13H,3,14H2,1-2H3,(H,23,25)
• InChI Key: VIUNRYVKLFURDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C21H21ClN2O4S2
• Molecular Weight: 465.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiophene ring, a sulfamoyl group, and two aromatic rings (one with a chloro substituent and the other with an ethoxy substituent). These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. It would contain a thiophene ring (a five-membered ring with one sulfur atom), attached to which would be a sulfamoyl group (a sulfur atom double-bonded to an oxygen atom and single-bonded to two nitrogen atoms), a chlorophenyl group (a six-membered carbon ring with one chlorine atom), and an ethoxyphenyl group (a six-membered carbon ring with an ethoxy group).

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the chloro group on the phenyl ring could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfamoyl group and the nonpolar aromatic rings could give the compound both polar and nonpolar characteristics.

Scientific Research Applications

• .

Material Science and Light-Emitting Diodes (LEDs)

Beyond medicine, thiophenes find applications in material science:

• . Their unique electronic properties make them suitable for use in organic electronics.

Corrosion Inhibition

. Their chemical properties make them effective in protecting metals from degradation.

Combinatorial Libraries and Lead Molecule Search

Thiophenes serve as anchors for medicinal chemists to create combinatorial libraries. .

Commercial Drugs Containing Thiophene Nucleus

Several commercially available drugs incorporate the thiophene nucleus. .

Future Prospects

Continued research into novel thiophene moieties could lead to even more effective pharmacological agents. .

Future Directions

Future research could involve studying the biological activity of this compound, as well as optimizing its synthesis. Additionally, modifications could be made to its structure to enhance its properties or to create new compounds with potentially useful characteristics.